Nickel(III) oxide

Specification

• CAS No.: 1314-06-3
• Molecular Formula: Ni2O3
• Molecular Weight: 165.38 g/mol
• IUPAC Name: nickel(3+);oxygen(2-)
• Standard InChI: InChI=1S/2Ni.3O/q2*+3;3*-2
• Standard InChI Key: GNMQOUGYKPVJRR-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[O-2].[Ni+3].[Ni+3]
• Canonical SMILES: [O-2].[O-2].[O-2].[Ni+3].[Ni+3]

Introduction

Fundamental Properties of Nickel(III) Oxide

Chemical Identity and Nomenclature

Nickel(III) oxide (Ni2O3) is a transition metal oxide containing nickel in the +3 oxidation state. This compound is also known by several synonyms including nickel sesquioxide and nickel trioxide. The chemical identity is registered under CAS number 1314-06-3, establishing its distinct classification in chemical databases. The molecular formula Ni2O3 reflects its composition, with two nickel atoms bonded to three oxygen atoms, resulting in a molecular weight of 165.385 g/mol.

Structural Characteristics

The structural representation of Ni2O3 varies across different sources. In one representation, it is described as oxo(oxonickeliooxy)nickel, indicating a specific arrangement of bonds between the nickel and oxygen atoms. The three-dimensional structure is complex, and conformer generation for this compound is typically disallowed in computational chemistry due to limitations in force field parameters for transition metals. The chemical structure can be represented using various notations including SMILES (O=[Ni]O[Ni]=O) and InChI (InChI=1S/2Ni.3O), which provide standardized ways to encode the molecular structure.

Synthesis Methods and Characterization

Nanoparticle Synthesis

A significant advancement in Ni2O3 research has been the development of facile synthesis methods for producing Ni2O3 nanoparticles of controlled sizes. One effective approach involves an oxidation process using nickel nitrate hexahydrate (Ni(NO3)2·6H2O), sodium hydroxide (NaOH), and sodium hypochlorite as precursor materials. This method allows for the synthesis of Ni2O3 nanoparticles with sizes ranging from approximately 25.8 to 49.7 nm by varying the reaction temperature between 0°C and 70°C.

Characterization Techniques

The structural and morphological characterization of synthesized Ni2O3 nanoparticles typically employs multiple analytical techniques:

• X-ray Diffraction (XRD) analysis confirms the crystalline structure

• Transmission Electron Microscopy (TEM) reveals the particle morphology and size distribution

• Zeta potential measurements determine surface charge characteristics

• Energy-Dispersive X-ray Spectroscopy (EDX) verifies chemical composition
  These characterization methods collectively provide comprehensive insights into the physical and chemical properties of Ni2O3 nanoparticles, which significantly influence their applications and performance.

Electronic and Magnetic Properties

Oxidation State Characteristics

The Ni3+ oxidation state in Ni2O3 contributes to its unique electronic properties. Research on related nickel(III) compounds provides valuable insights into the behavior of the Ni3+ state. For instance, studies on YSr5Ni3O11, another nickel(III) oxide compound, demonstrate magnetic susceptibility data characteristic of low spin Ni3+, with an effective magnetic moment (μeff) of 1.76 and a Weiss constant (θ) of -10.8 K.

Conductivity Properties

While specific data on the electrical conductivity of pure Ni2O3 is limited in the provided sources, related nickel(III) oxide compounds exhibit semiconductor behavior. For example, YSr5Ni3O11 displays semiconductor characteristics between 7 and 300 K, with conduction well described by a two-dimensional variable range hopping model. This suggests that Ni2O3 may possess similar electronic transport properties, which could be exploited in electronic applications.

Applications in Environmental Remediation

Chromium(VI) Removal

One of the most promising applications of Ni2O3 nanoparticles lies in environmental remediation, particularly in the removal of toxic hexavalent chromium (Cr(VI)) from aqueous solutions. Research has demonstrated that Ni2O3 nanoparticles can effectively adsorb Cr(VI) ions from water, with adsorption capacity strongly dependent on particle size and surface heterogeneity.

Adsorption Mechanisms and Kinetics

The adsorption of Cr(VI) by Ni2O3 nanoparticles follows the Langmuir isotherm model, indicating monolayer adsorption on a homogeneous surface. The adsorption mechanism is attributed to sorbate-sorbent electrostatic interactions and shielding of Cr(VI) ions. The process follows pseudo-second-order kinetics, suggesting chemisorption as the rate-determining step.

Adsorption Performance Data

The following table summarizes the Cr(VI) removal performance of Ni2O3 nanoparticles synthesized at different temperatures:

Synthesis Temperature (°C)	Particle Size (nm)	Maximum Cr(VI) Removal (%)	Adsorption Capacity (mg/g)
70	Not specified	60	20.768 (calculated), 20.408 (predicted)
0-50	25.8-49.7	Lower than at 70°C	Not specified
The maximum adsorption efficiency is achieved at pH 6, demonstrating the significant influence of solution acidity on the adsorption process.

Catalytic Applications and Oxidation State Modulation

Role in Catalytic Reactions

The Ni3+ oxidation state exhibits unique catalytic properties that can be exploited in organic synthesis. Research has shown that Ni(III) species readily participate in reductive elimination reactions, making them valuable intermediates in carbon-oxygen coupling processes.

A significant advancement in nickel catalysis involves the synergistic merger of photoredox and nickel catalysis to access transient Ni(III) species. This approach employs visible-light-excited photoredox catalysts to modulate the oxidation states of nickel alkoxides in catalytic cycles. By facilitating single-electron oxidation from Ni(II) to Ni(III), this method enables efficient carbon-oxygen coupling reactions using alcohols and aryl bromides.

Mechanistic Insights

The catalytic cycle typically involves:

• Formation of a Ni(II) alkoxide complex

• Single-electron oxidation to Ni(III) via photoredox catalysis

• Reductive elimination from the Ni(III) intermediate to form the carbon-oxygen bond

• Regeneration of the active catalyst
  This pathway demonstrates how controlled oxidation state modulation can "switch on" important organometallic mechanisms that are otherwise difficult to access.

Complex Nickel(III) Oxides and Related Materials

Mixed-Metal Nickel(III) Oxides

Beyond simple Ni2O3, complex nickel(III) oxides incorporating additional elements exhibit intriguing properties. For example, YSr5Ni3O11 represents a stoichiometric nickel(III) oxide with the formula Y0.33Sr1.67NiO3.67. This compound adopts the tetragonal K2NiF4 structure with lattice parameters a = 3.7762(1) Å and c = 12.3011(4) Å.

Structural Features

X-ray diffraction studies of YSr5Ni3O11 reveal that oxygen vacancies are present in the nickel oxide planes, a structural feature that significantly influences the material's electronic and magnetic properties. The compound crystallizes in the I4/mmm space group with Z = 2/3, indicating a specific arrangement of atoms within the crystal lattice.